Discovery of a quorum sensing modulator pharmacophore by 3D small-molecule microarray screening†

Organic & Biomolecular Chemistry Pub Date: 2010-09-30 DOI: 10.1039/C0OB00300J

Abstract

The screening of large arrays of drug-like small-molecules was traditionally a time consuming and resource intensive task. New methodology developed within our laboratories provides an attractive low cost, 3D microarray-assisted screening platform that could be used to rapidly assay thousands of compounds. As a proof-of-principle the platform was exploited to screen a number of quorum sensing analogs. Quorum sensing is used by bacterium to initiate and spread infection; in this context its modulation may have significant clinical value. 3D microarray slides were probed with fluorescently labeled ligand-binding domains of the LuxR homolog CarR from Erwinia carotovora subsp. carotovora. The 3D microarray platform was used to discover the biologically active chloro-pyridine pharmacophore, which was validated using a fluorometric ligand binding assay and ITC. Analogs containing the chloro-pyridine pharmacophore were found to be potent inhibitors of N-acyl-homoserine-lactone (AHL) mediated quorum sensing phenotypes in Serratia (IC50 = ∼5 μM) and Pseudomonas aeruginosa (IC50 = 10–20 μM).

Graphical abstract: Discovery of a quorum sensing modulator pharmacophore by 3D small-molecule microarray screening
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